![molecular formula C14H18N2O3 B2618695 N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide CAS No. 1444689-22-8](/img/structure/B2618695.png)
N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide, also known as CMMPA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. The inhibition of FAAH by CMMPA has been shown to enhance the levels of endocannabinoids, which can lead to a range of physiological and biochemical effects.
Mechanism of Action
The mechanism of action of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide involves the inhibition of FAAH. This enzyme plays a crucial role in the degradation of endocannabinoids, which are signaling molecules that play a role in a range of physiological processes. By inhibiting FAAH, N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide can enhance the levels of endocannabinoids, which can lead to a range of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide have been extensively studied in scientific research. These effects include pain relief, reduction in inflammation, and improvements in mood. N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide has also been shown to have anti-tumor properties and can enhance the efficacy of chemotherapy in cancer treatment.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide in lab experiments include its potency and specificity in inhibiting FAAH. It is also a well-characterized compound, and its effects have been extensively studied. However, one limitation of using N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide is its potential toxicity, which can limit its use in certain contexts.
Future Directions
There are several future directions for the study of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide. One area of interest is the development of analogs of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide that can enhance its potency and specificity. Another area of interest is the study of the effects of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide in combination with other drugs, such as opioids, to enhance pain relief. Additionally, the potential use of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide in the treatment of other conditions, such as epilepsy and neurodegenerative diseases, is an area of ongoing research.
In conclusion, N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide, or N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide, is a potent inhibitor of FAAH that has been extensively studied in scientific research. Its ability to enhance the levels of endocannabinoids has led to a range of physiological and biochemical effects, including pain relief, reduction in inflammation, and improvements in mood. While there are limitations to its use, such as potential toxicity, the study of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide and its analogs is an area of ongoing research with significant potential for future applications.
Synthesis Methods
The synthesis of N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide involves several steps, including the reaction of 2-phenoxypropanoic acid with thionyl chloride to form 2-phenoxypropanoyl chloride. This is followed by the reaction of the resulting compound with N-(1-cyano-2-methoxy-1-methylethyl)amine to form N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide.
Scientific Research Applications
N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide has been extensively studied in scientific research due to its ability to inhibit FAAH. This enzyme is involved in the regulation of a range of physiological processes, including pain sensation, inflammation, and mood. By inhibiting FAAH, N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide can enhance the levels of endocannabinoids, which can lead to a range of effects. These effects have been studied in a range of contexts, including pain relief, anxiety, and depression.
properties
IUPAC Name |
N-(2-cyano-1-methoxypropan-2-yl)-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-11(19-12-7-5-4-6-8-12)13(17)16-14(2,9-15)10-18-3/h4-8,11H,10H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKCZLIMWRMTZJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC(C)(COC)C#N)OC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyano-2-methoxy-1-methylethyl)-2-phenoxypropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.